Cas no 57362-77-3 (Ethyl 4-iodo-3-nitrobenzoate)

• Product Name: Ethyl 4-iodo-3-nitrobenzoate
• CAS No: 57362-77-3
• MF: C₉H₈INO₄
• MW: 321.068594932556
• CID: 1038868
• PubChem ID: 11186300
• Update Time: 2025-04-20

Ethyl 4-iodo-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-iodo-3-nitrobenzoate
• SCHEMBL4190190
• CS-0361568
• KWCKGPNDVFZONO-UHFFFAOYSA-N
• ethyl4-iodo-3nitrobenzoate
• ethyl-4-iodo-3-nitrobenzoate
• AKOS009486452
• DTXSID90458132
• MFCD00114905
• Ethyl4-Iodo-3-nitrobenzoate
• SY381751
• A869699
• 4-iodo-3-nitro benzoic acid ethyl ester
• DB-297524
• 4-Iodo-3-nitro-benzoic acid ethyl ester
• 57362-77-3
• G10198

• MDL： MFCD00114905
• Inchi： 1S/C9H8INO4/c1-2-15-9(12)6-3-4-7(10)8(5-6)11(13)14/h3-5H,2H2,1H3
• InChI Key： KWCKGPNDVFZONO-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OCC)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 320.94934
• Monoisotopic Mass: 320.94981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives